Cas no 5561-05-7 (2-Butyl-2-cyclopenten-1-one)

2-Butyl-2-cyclopenten-1-one structure
2-Butyl-2-cyclopenten-1-one structure
Product Name:2-Butyl-2-cyclopenten-1-one
CAS No:5561-05-7
MF:C9H14O
MW:138.206862926483
MDL:MFCD24687980
CID:351400
PubChem ID:9877385
Update Time:2025-04-19

2-Butyl-2-cyclopenten-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopenten-1-one, 2-butyl-
    • 2-butyl-2-cyclopenten-1-one
    • 2-butylcyclopent-2-en-1-one
    • 2-butyl-2-cyclopentenone
    • 2-butyl-cyclopent-2-en-1-one
    • 2-butyl cyclopent-2-en-1 -one
    • LQANWSYLRLMKDX-UHFFFAOYSA-N
    • 2-N-BUTYL 2-CYCLOPENTENONE
    • Q63409500
    • 5561-05-7
    • AS-58112
    • AKOS037645184
    • 2-N-BUTYLCYCLOPENTENONE
    • SCHEMBL1150883
    • 2-butylcyclopent-2-enone
    • DTXSID70432157
    • G83074
    • 2-Butyl-2-cyclopenten-1-one
    • MDL: MFCD24687980
    • Inchi: 1S/C9H14O/c1-2-3-5-8-6-4-7-9(8)10/h6H,2-5,7H2,1H3
    • InChI Key: LQANWSYLRLMKDX-UHFFFAOYSA-N
    • SMILES: O=C1CCC=C1CCCC

Computed Properties

  • Exact Mass: 138.10452
  • Monoisotopic Mass: 138.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 2.4

Experimental Properties

  • PSA: 17.07

2-Butyl-2-cyclopenten-1-one Pricemore >>

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